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Compound of Interest

Compound Name: 3,5-Dimethylcyclohexene

Cat. No.: B14642979

Essential Safety and Handling Guide for 3,5-
Dimethylcyclohexene

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 3,5-Dimethylcyclohexene in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure safe and compliant
handling of this chemical.

Hazard Identification and Personal Protective
Equipment (PPE)

3,5-Dimethylcyclohexene is a highly flammable liquid and vapor that can cause skin and eye
irritation.[1][2][3] It is also toxic to aquatic life with long-lasting effects.[1] Vapors have the
potential to form explosive mixtures with air.[1] Therefore, strict adherence to safety protocols
and the use of appropriate personal protective equipment are mandatory.

Recommended Personal Protective Equipment (PPE):

o Eye and Face Protection: Chemical splash goggles that meet the ANSI Z.87.1 1989 standard
are required.[4] A face shield should be worn over safety glasses when there is a risk of
splashing or a highly exothermic reaction.[4][5]

e Skin Protection:
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o Gloves: Disposable nitrile gloves provide good short-term protection against a broad range
of chemicals.[4] Always consult the glove manufacturer's chemical resistance guide to
ensure the chosen glove material is appropriate for 3,5-Dimethylcyclohexene.[4][5]
Gloves should be inspected before each use and replaced immediately if contaminated.[4]

o Lab Coat: A flame-retardant and antistatic lab coat is essential.[1] The lab coat should be
fully buttoned to cover as much skin as possible.[4]

o Clothing and Footwear: Wear long pants and closed-toe, closed-heel shoes that cover the
entire foot.[4] Avoid clothing made of polyester or acrylic fabrics.[4] In areas with
flammable materials, antistatic safety footwear should be considered.[6]

o Respiratory Protection: If working in a poorly ventilated area or when vapors or aerosols are
generated, a NIOSH/MSHA-approved respirator is required.[1][7] The use of a respirator
may require annual medical evaluations and fit testing.[4]

Quantitative Data Summary

The following table summarizes key quantitative data for 3,5-Dimethylcyclohexene and its

isomers.
Property Value Source
Molecular Formula C8H14 [8]
Molecular Weight 110.20 g/mol [8]
Boiling Point 118 - 120 °C (244 - 248 °F) [1]
Density 0.777 g/lcm3 at 25 °C (77 °F) [1]

_ 6 °C (42.8 °F) (for 1,3-
Flash Point ) [2][9]
Dimethylcyclohexane)

. Highly flammable liquid and
Flammability [1][10][11]
vapour

Operational Plan: Handling, Storage, and Spills
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Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[7]

Use spark-proof tools and explosion-proof equipment.[2][3][9]

Ground and bond containers and receiving equipment to prevent static discharge.[1][7][11]

Keep away from heat, sparks, open flames, and other ignition sources.[1][7][9][11]

Avoid contact with skin and eyes.[2][3]

Do not eat, drink, or smoke when handling this chemical.[7]

Storage:

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][9][11]
o Keep away from sources of ignition.[1][9][11]

o Store in a designated flammables area.[2][3][9]

Spill Management:

o Small Spills:

o

Eliminate all ignition sources.[12]

[¢]

Absorb the spill with an inert material such as vermiculite, sand, or earth.[2][3]

o

Use non-sparking tools to collect the absorbed material.[12]

[e]

Place the material in a suitable, closed container for disposal.[2][3]
e Large Spills:
o Evacuate the area.[12]

o Dike the spill to prevent it from entering waterways or sewers.[12]
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o Follow your institution's emergency procedures for large chemical spills.

Disposal Plan

o Dispose of 3,5-Dimethylcyclohexene and any contaminated materials in accordance with
all local, regional, national, and international regulations.[1][9][10]

Do not dispose of the chemical down the drain.[1]

Waste material should be disposed of in an approved waste disposal plant.[1]

Leave chemicals in their original containers and do not mix with other waste.[1]

Handle uncleaned containers as you would the product itself.[1]

Safe Handling Workflow

The following diagram illustrates the procedural workflow for the safe handling of 3,5-
Dimethylcyclohexene.
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Caption: Workflow for the safe handling of 3,5-Dimethylcyclohexene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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